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Compound of Interest

Compound Name: mAC2-IN-1

Cat. No.: B12364460 Get Quote

A Note on Terminology: The term "mAC2-IN-1" does not correspond to a recognized small

molecule inhibitor in the scientific literature. It is likely a typographical error, and this document

will focus on MAC2, a synonym for Galectin-3, a protein that plays a crucial role in various

cellular processes. These application notes provide detailed protocols and dosage information

for studying Galectin-3 in cellular assays.

Introduction
Galectin-3 (also known as MAC2) is a versatile β-galactoside-binding lectin implicated in a wide

array of physiological and pathological processes, including cell adhesion, migration,

proliferation, and apoptosis.[1][2][3] Its expression is often dysregulated in cancer, making it a

significant target for research and therapeutic development.[2][4] Galectin-3 can be found

intracellularly in the cytoplasm and nucleus, as well as extracellularly, where it interacts with

various cell surface glycoproteins and extracellular matrix (ECM) components.[2][4] These

interactions trigger downstream signaling cascades that influence cellular behavior.

This document provides researchers, scientists, and drug development professionals with

detailed protocols for key cellular assays involving Galectin-3, along with recommended

concentrations for antibodies and recombinant proteins.

Quantitative Data Summary
For ease of reference, the following tables summarize the typical concentrations and dosages

for antibodies and recombinant proteins used in cellular assays targeting Galectin-3.
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Table 1: Antibody Concentrations for Cellular Assays

Application Antibody Type Target
Concentration/
Dilution

Reference

Western Blotting
Primary Anti-

Galectin-3
Galectin-3 1:1000 dilution [4]

Flow Cytometry

PE anti-

mouse/human

Mac-2

Galectin-3 0.2 mg/ml BioLegend

Immunofluoresce

nce

Anti-

Mouse/Human

Mac-2

Galectin-3

1:1000 - 1:2000

dilution for

paraffin sections

Cedarlane Labs

Cell Surface

ELISA
M3/38 antibody Galectin-3

Not specified,

dependent on

assay

optimization

[5]

Table 2: Recombinant Protein Concentrations for Cellular Assays
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Application
Recombinant
Protein

Concentration Effect Reference

Cell Adhesion

Assay

Recombinant

Human Galectin-

3

20 µg/ml (coating

concentration)

Promotes cell

adhesion
[5]

Chemotaxis

Assay

Recombinant

Human Galectin-

3

2.5 - 250 µg/ml

Chemoattraction

of human blood

monocytes

Red Blood Cell

Agglutination

Recombinant

Human Galectin-

3

3 - 10 µg/ml

(ED₅₀)

Agglutination of

human red blood

cells

[6]

Fibrosis-Related

Protein

Expression

Recombinant

Galectin-3
0.2 - 2 µM

Increases

expression of

fibrosis-related

proteins

[7]

Cell Binding

Assay

Biotinylated

Galectin-3
0 - 20 µg/50 µL Binds to cells

Signaling Pathways Involving Galectin-3
Galectin-3 influences several key signaling pathways that regulate cancer progression. Below

are diagrams illustrating its role in cell survival and proliferation, as well as in cell migration and

invasion.
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Extracellular

Cell Membrane

Intracellular

Growth Factors
(e.g., EGF) EGFR

Ras

Integrins

Extracellular
Galectin-3

Stabilizes

Intracellular
Galectin-3

Enhances signaling

NF-κBActivates

Raf

PI3K

MEK ERK Cell Proliferation

Akt

Cell Survival
(Anti-apoptosis)

Extracellular Matrix Cell Membrane

Intracellular

ECM Proteins
(Fibronectin, Laminin) Integrins

FAK

MUC1

Cell Invasion

Extracellular
Galectin-3

Clusters

Src Rac/Rho Cytoskeletal
Rearrangement Cell Migration
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1. Sample Preparation
(Cell Lysis)

2. Protein Quantification
(BCA Assay)

3. SDS-PAGE

4. Protein Transfer
(to PVDF membrane)

5. Blocking
(5% non-fat milk in TBST)

6. Primary Antibody Incubation
(Anti-Galectin-3, 1:1000)

7. Secondary Antibody Incubation
(HRP-conjugated)

8. Chemiluminescent Detection

 

1. Coat wells with
Recombinant Galectin-3 (20 µg/ml)

2. Block non-specific sites
(e.g., with BSA)

3. Seed cells onto coated wells

4. Incubate for a defined period
(e.g., 4 hours)

5. Wash to remove
non-adherent cells

6. Quantify adherent cells
(e.g., microscopy, crystal violet staining)
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1. Harvest and wash cells

2. Incubate with PE-conjugated
anti-Mac-2 antibody

3. Wash to remove
unbound antibody

4. Analyze on a flow cytometer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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